Cas no 1779495-01-0 (Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate)

Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate is a pyrimidine derivative with a chloro substituent at the 6-position and a phenyl group at the 2-position, esterified at the 4-carboxyl position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing chloro group and the ester functionality, enhance reactivity in nucleophilic substitution and cross-coupling reactions. The phenyl and pyrimidine moieties contribute to its potential as a scaffold for bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage in synthetic applications. Its purity and well-defined structure make it suitable for precision chemical transformations.

Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate structure

1779495-01-0 structure

Product Name:Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate

CAS No:1779495-01-0

MF:C₁₂H₉ClN₂O₂

MW:248.665061712265

CID:4817592

Update Time:2026-02-27

Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate
- Inchi： 1S/C12H9ClN2O2/c1-17-12(16)9-7-10(13)15-11(14-9)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key： KNTLYPWWHXDYPH-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)N=C(C2C=CC=CC=2)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 269
XLogP3: 3.4
Topological Polar Surface Area: 52.1

Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM511339-1g	Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate	1779495-01-0	98%	1g	$551	2023-02-02
Alichem	A089006107-1g	Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate	1779495-01-0	95%	1g	$601.34	2022-04-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS66001-500MG	methyl 6-chloro-2-phenylpyrimidine-4-carboxylate	1779495-01-0	95%	500MG	￥ 2,587.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS66001-1G	methyl 6-chloro-2-phenylpyrimidine-4-carboxylate	1779495-01-0	95%	1g	￥ 3,234.00	2023-04-14
Ambeed	A320193-1g	Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate	1779495-01-0	98%	1g	$562.0	2024-04-22

Methyl 6-chloro-2-phenylpyrimidine-4-carboxylate Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

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